1-(3,5-dimethoxybenzoyl)pyrrolidine

• IUPAC Name: (3,5-dimethoxyphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C13H17NO3/c1-16-11-7-10(8-12(9-11)17-2)13(15)14-5-3-4-6-14/h7-9H,3-6H2,1-2H3
• InChI Key: TYEMVCKMUXHGJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N2CCCC2)OC
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

1-(3,5-dimethoxybenzoyl)pyrrolidine, also known as DMBP, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DMBP belongs to the class of pyrrolidine compounds, which are known to possess a variety of biological activities.

Mechanism of Action

The exact mechanism of action of 1-(3,5-dimethoxybenzoyl)pyrrolidine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in the development and progression of various diseases. For example, this compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2 activity, this compound can reduce inflammation and pain.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. Additionally, this compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(3,5-dimethoxybenzoyl)pyrrolidine in lab experiments is its relatively low toxicity. It has been shown to be well-tolerated in animal studies, even at high doses. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective compound to work with. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer to animals or cells.

Future Directions

There are several future directions for research on 1-(3,5-dimethoxybenzoyl)pyrrolidine. One area of interest is its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as an anticancer agent, either alone or in combination with other chemotherapeutic agents. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to determine its potential side effects and toxicity in humans.

Synthesis Methods

The synthesis of 1-(3,5-dimethoxybenzoyl)pyrrolidine involves the reaction between 3,5-dimethoxybenzoyl chloride and pyrrolidine in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 98-99°C. The purity of this compound can be confirmed by using analytical techniques such as high-performance liquid chromatography (HPLC) or nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

1-(3,5-dimethoxybenzoyl)pyrrolidine has been extensively studied for its potential therapeutic applications. It has been shown to possess anticancer, anti-inflammatory, and analgesic properties. The compound has also been investigated for its potential use in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.